Cas no 97102-44-8 (2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-)
97102-44-8 structure
Product Name:2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
CAS No:97102-44-8
MF:C8H16O3
MW:160.210843086243
CID:751184
Update Time:2024-01-31
2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
- 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- (9CI)
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- Inchi: 1S/C8H16O3/c9-5-1-4-8-7(10)3-2-6-11-8/h7-10H,1-6H2/t7-,8+/m1/s1
- InChI Key: HNQSVHWZABMZAE-SFYZADRCSA-N
- SMILES: [C@@H]1(CCCO)OCCC[C@H]1O
Computed Properties
- Exact Mass: 160.11
- Monoisotopic Mass: 160.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- Density: 1.096±0.06 g/cm3(Predicted)
- Boiling Point: 298.8±20.0 °C(Predicted)
- pka: 14.45±0.40(Predicted)
2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
97102-44-8 (2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-) Related Products
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